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Compound of Interest

Compound Name: Ridomil MZ
CAS No.: 75701-74-5
Cat. No.: B14444250
Get Quote
. J

Ridomil MZ Application: Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in achieving
uniform coverage and optimal results with Ridomil MZ applications.

Frequently Asked Questions (FAQS)

Q1: What is the correct procedure for mixing Ridomil MZ WG?

Al: Proper mixing is crucial for a uniform application. Prepare only the amount of spray mixture
needed for the immediate operation.[1]

Experimental Protocol: Ridomil MZ WG Slurry Preparation and Tank Mixing

* Pre-Mixing: For water-dispersible granule (WG) formulations like Ridomil MZ, it is
recommended to first create a smooth cream or slurry by pre-mixing the required amount of
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product with a small amount of water.[2]

o Tank Filling: Fill the spray or mixing tank with one-quarter of the required water volume.[1]

« Initiate Agitation: Start the sprayer's agitation system. Vigorous and continuous agitation is
necessary throughout the mixing and application process.[3]

e Add Product: Pour the pre-mixed slurry into the partially filled tank.[2] If not pre-mixed, add
the Ridomil MZ WG directly to the tank while the agitator is running.[1]

o Complete Filling: Continue agitation while adding the remaining water to the tank.[1]

o Ensure Dispersion: Allow the product to completely disperse in the water before beginning
the application.[1]

e Tank Mixtures: If tank-mixing with other products, add them in the correct order. For instance,
add Ridomil MZ WG and other water-dispersible granules or wettable powders first, mix
well, and then add any emulsifiable concentrate (EC) or suspension concentrate (SC)
products.[4] Always conduct a jar test to confirm physical compatibility with other products.[1]

Q2: What are the recommended application rates and water volumes?

A2: Application rates and water volumes vary significantly by crop, target disease, and
application method (ground vs. aerial). Thorough coverage is essential for effective disease
control.[1] Applying in sufficient water volume is key to ensuring that coverage. For specific
recommendations, refer to the table below.

Data Presentation: Recommended Application Rates & Water Volumes
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L. Ground Aerial
Application L. L.
Target Application Application
Crop . Rate
Disease(s) Water Volume Water Volume
(Product/Acre)
(Gallons/Acre) (Gallons/Acre)
Late Blight, Early
Potatoes Blight, Pink Rot, 2.51bs 10 - 150 5-10
Leak
Cucurbits Downy Mildew 2.51bs 20 - 150 5-10
Onions (Dry )
Downy Mildew 2.51bs 20 - 150 5-10
Bulb)

) Apply to the point B
Grapes Downy Mildew 2.51bs Not specified
of runoff.[4]

Note: These are general guidelines. Always consult the product label for specific instructions for
your region and crop. Data compiled from multiple sources.[4][5]

Q3: What type of spray nozzle is best for ensuring uniform coverage with fungicides like
Ridomil MZ?

A3: Nozzle selection is critical for achieving the desired droplet size and coverage. For foliar
fungicides, a fine to medium droplet size is often recommended to ensure thorough plant
coverage and canopy penetration.[6] Nozzles should be of the same size and spaced uniformly
across the boom.[1]

o Recommended Nozzle Types: Flat-fan or twin flat-fan nozzles are often recommended for
better leaf surface coverage. Air induction nozzles can also be used. For some targeted
applications, hollow cone nozzles may be suitable.

o Droplet Size: The American Society of Agricultural and Biological Engineers (ASABE)
provides a classification for droplet sizes. While smaller droplets improve coverage, they also
increase the risk of drift.[6] It is a balance between achieving coverage and minimizing
environmental exposure.
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» Pressure: Operating pressure affects both the flow rate and the droplet size. A four-fold
increase in pressure is required to double the flow rate of a nozzle, which will also
significantly alter the droplet size.[6] Maintain a pressure of at least 275 kPa (approx. 40 PSI)
to ensure good foliage penetration.[3]

Troubleshooting Guide

Q1: I am observing poor disease control despite applying Ridomil MZ at the recommended
rate. What could be the cause?

Al: Several factors can lead to reduced efficacy. A systematic approach to troubleshooting can
help identify the issue. Key areas to investigate include application coverage, timing, and the
potential for fungicide resistance.

Mandatory Visualization: Troubleshooting Workflow for Poor Efficacy
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Poor Disease Control Observed

Review Application
Methodology:
- Check nozzles & pressure
- Calibrate equipment
- Adjust water volume

Adjust Application Schedule:
- Apply before infection periods
- Follow local disease models

Optimize for Environment:
- Avoid rain/irrigation post-application
- Avoid high winds (>10 mph)
- Apply to dry foliage

Implement Resistance Management:
- Rotate with different fungicide groups
- Tank-mix with other effective fungicides
- Consult local extension specialist

Consult Product Representative or Local Extension

Click to download full resolution via product page

Caption: Troubleshooting flowchart for diagnosing poor disease control.
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Q2: How do environmental conditions affect the uniformity and efficacy of my application?
A2: Environmental conditions at the time of application can significantly impact results.

e Wind: High wind speeds (>10 mph) can lead to spray drift, causing non-uniform coverage
and potential damage to non-target areas. It is best to avoid applications during gusty
conditions.[3]

e Rain and Irrigation: Ridomil MZ should be applied to dry foliage.[7] Rainfall or irrigation
shortly after application can wash the product off the plant surface, reducing its
effectiveness. A rain-free period of at least 2 hours post-application is recommended.[7]

o Temperature: Temperature can affect the rate of fungicide degradation and plant uptake.
During hot summer months, fungicide depletion can be more rapid, potentially requiring
shorter application intervals.

Mandatory Visualization: Factors Influencing Uniform Coverage
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Caption: Key factors influencing uniform fungicide coverage.
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Q3: My spray mixture is foaming or clogging the nozzles. What is the cause and how can |
prevent it?

A3: Foaming can be caused by excessive agitation or the chemical properties of tank-mix
partners. Nozzle clogging is often due to improper mixing or inadequate filtration.

e Preventing Foaming: Ensure the sprayer's by-pass or recirculation line discharges at the
bottom of the tank to minimize foaming.[3]

e Preventing Clogging:
o Clean Equipment: Thoroughly clean the spray tank before use to remove any residues.[1]

o Proper Mixing: Ensure Ridomil MZ WG is fully dissolved and dispersed before spraying
begins.[1]

o Use Screens: Employ screens to protect the pump and prevent nozzles from clogging.
Screens on the suction side of the pump should be 16-mesh or coarser, and screens
between the pump and boom (and at the nozzles) should be 50-mesh or coarser.[1] Do
not place a screen in the recirculation line.[1]

Mandatory Visualization: Ideal Application Workflow
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Start: Plan Application
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Caption: Workflow for best practices in Ridomil MZ application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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